Cas no 823798-56-7 (Benzenamine, 4,4'-(4-[1,1'-biphenyl]-4-yl-2,6-pyridinediyl)bis-)

• Product Name: Benzenamine, 4,4'-(4-[1,1'-biphenyl]-4-yl-2,6-pyridinediyl)bis-
• CAS No: 823798-56-7
• MF: C₂₉H₂₃N₃
• MW: 413.513026475906
• CID: 692874
• PubChem ID: 71418948
• Update Time: 2025-04-19

Benzenamine, 4,4'-(4-[1,1'-biphenyl]-4-yl-2,6-pyridinediyl)bis- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4,4'-(4-[1,1'-biphenyl]-4-yl-2,6-pyridinediyl)bis-
• 4-[6-(4-aminophenyl)-4-(4-phenylphenyl)pyridin-2-yl]aniline
• 4,4'-[4-([1,1'-Biphenyl]-4-yl)pyridine-2,6-diyl]dianiline
• 823798-56-7
• DTXSID10838230

• Inchi： 1S/C29H23N3/c30-26-14-10-23(11-15-26)28-18-25(19-29(32-28)24-12-16-27(31)17-13-24)22-8-6-21(7-9-22)20-4-2-1-3-5-20/h1-19H,30-31H2
• InChI Key： FBDYIEMOPYXPQM-UHFFFAOYSA-N
• SMILES： N1C(C2C=CC(=CC=2)N)=CC(=CC=1C1C=CC(=CC=1)N)C1C=CC(C2C=CC=CC=2)=CC=1

Computed Properties

• Exact Mass: 413.189197746g/mol
• Monoisotopic Mass: 413.189197746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 32
• Rotatable Bond Count: 4
• Complexity: 519
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 64.9Ų